![molecular formula C19H17ClF2N2O2 B2828168 N-(3-chlorophenyl)-N-(2,6-difluorobenzoyl)piperidine-1-carboxamide CAS No. 899951-28-1](/img/structure/B2828168.png)
N-(3-chlorophenyl)-N-(2,6-difluorobenzoyl)piperidine-1-carboxamide
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Description
N-(3-chlorophenyl)-N-(2,6-difluorobenzoyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H17ClF2N2O2 and its molecular weight is 378.8. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Pharmacokinetics
The metabolism and pharmacokinetics of compounds similar to N-(3-chlorophenyl)-N-(2,6-difluorobenzoyl)piperidine-1-carboxamide have been studied to understand their absorption, distribution, metabolism, and excretion (ADME) profiles. For example, the study on the disposition of CP-945,598, a cannabinoid CB1 receptor antagonist, highlights extensive metabolism involving N-de-ethylation, amide hydrolysis, and oxidative pathways, largely catalyzed by CYP3A4/3A5 enzymes (Miao et al., 2012). Such research is pivotal for developing therapeutic agents with optimal pharmacokinetic profiles.
Diagnostic Imaging
Compounds with piperidine structures have been explored for their potential in diagnostic imaging, particularly in identifying specific types of cancers. A study on N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) for sigma receptor scintigraphy indicates its ability to visualize primary breast tumors in vivo due to preferential binding to sigma receptors overexpressed on cancer cells (Caveliers et al., 2002). This suggests that derivatives of piperidine, including this compound, may hold potential for developing novel imaging agents that target specific biomarkers.
Exposure and Environmental Contamination
Research on exposure to organophosphate and brominated flame retardants, which share structural similarities with the compound , underscores the importance of understanding human and environmental exposure to these chemicals. Studies have detected such compounds in various biological matrices, highlighting widespread exposure and raising concerns about potential health risks (Butt et al., 2014). This area of research is crucial for assessing the safety and environmental impact of chemical substances, including this compound.
Properties
IUPAC Name |
N-(3-chlorophenyl)-N-(2,6-difluorobenzoyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClF2N2O2/c20-13-6-4-7-14(12-13)24(19(26)23-10-2-1-3-11-23)18(25)17-15(21)8-5-9-16(17)22/h4-9,12H,1-3,10-11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHZGRAXSBHYUNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)N(C2=CC(=CC=C2)Cl)C(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClF2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.